Cas no 39247-96-6 (O-{2-[acetyl(ethyl)amino]-6-methylpyrimidin-4-yl} O,O-diethyl thiophosphate)
39247-96-6 structure
Product Name:O-{2-[acetyl(ethyl)amino]-6-methylpyrimidin-4-yl} O,O-diethyl thiophosphate
CAS No:39247-96-6
MF:C13H22N3O4PS
MW:347.370242595673
CID:1502624
PubChem ID:12941234
Update Time:2025-04-21
O-{2-[acetyl(ethyl)amino]-6-methylpyrimidin-4-yl} O,O-diethyl thiophosphate Chemical and Physical Properties
Names and Identifiers
-
- O-{2-[acetyl(ethyl)amino]-6-methylpyrimidin-4-yl} O,O-diethyl thiophosphate
- O,O-Dieth<wbr>
- phosphoro<wbr>
- Primidophos
- prymidophos
- Thiophosp<wbr>
- N-(4-diethoxyphosphinothioyloxy-6-methylpyrimidin-2-yl)-N-ethylacetamide
- Phosphorothioic acid, O-(2-(acetylethylamino)-6-methyl-4-pyrimidinyl) O,O-diethyl ester
- SCHEMBL120557
- Q27262759
- NS00010491
- Primidophos [ISO]
- O,O-DIETHYL O-2-N-ETHYLACETAMIDO-6-METHYLPYRIMIDIN-4-YL PHOSPHOROTHIOATE
- 5R04185UY6
- O-(2-(ACETYLETHYLAMINO)-6-METHYL-4-PYRIMIDINYL) O,O-DIETHYL PHOSPHOROTHIOATE
- UNII-5R04185UY6
- DTXSID8058083
- 39247-96-6
-
- Inchi: 1S/C13H22N3O4PS/c1-6-16(11(5)17)13-14-10(4)9-12(15-13)20-21(22,18-7-2)19-8-3/h9H,6-8H2,1-5H3
- InChI Key: FBFCWTCMDMUSDI-UHFFFAOYSA-N
- SMILES: S=P(OCC)(OCC)OC1=CC(C)=NC(=N1)N(C(C)=O)CC
Computed Properties
- Exact Mass: 347.10706
- Monoisotopic Mass: 347.10686436g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 106Ų
Experimental Properties
- PSA: 73.78
O-{2-[acetyl(ethyl)amino]-6-methylpyrimidin-4-yl} O,O-diethyl thiophosphate Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
39247-96-6 (O-{2-[acetyl(ethyl)amino]-6-methylpyrimidin-4-yl} O,O-diethyl thiophosphate) Related Products
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